Cas no 79606-46-5 (N-Diisopropyl 4-bromobenzamide)

N-Diisopropyl 4-bromobenzamide structure
79606-46-5 structure
Product Name:N-Diisopropyl 4-bromobenzamide
CAS No:79606-46-5
MF:C13H18BrNO
MW:284.192122936249
MDL:MFCD00591594
CID:555471
PubChem ID:3616988
Update Time:2024-10-27

N-Diisopropyl 4-bromobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N,N-diisopropylbenzamide
    • 4-bromo-N,N-di(propan-2-yl)benzamide
    • Benzamide, 4-bromo-N,N-bis(1-methylethyl)-
    • N-Diisopropyl 4-bromobenzamide
    • 4-bromo-N-diisopropylbenzamide
    • N,N-diisopropyl-4-bromobenzamide
    • p-bromo-N,N-diisopropylbenzamide
    • SCHEMBL2462624
    • AKOS003238391
    • AB01325950-02
    • 79606-46-5
    • A864837
    • DTXSID90394344
    • SY317062
    • D82554
    • MFCD00591594
    • FT-0759431
    • CS-0154208
    • ZRHGXOKPARSBQA-UHFFFAOYSA-N
    • NCGC00332125-01
    • BS-18156
    • 4-Bromo-N,N-bis(1-methylethyl)benzamide (ACI)
    • STK225169
    • DA-02710
    • MDL： MFCD00591594
    • Inchi： 1S/C13H18BrNO/c1-9(2)15(10(3)4)13(16)11-5-7-12(14)8-6-11/h5-10H,1-4H3
    • InChI Key： ZRHGXOKPARSBQA-UHFFFAOYSA-N
    • SMILES： O=C(N(C(C)C)C(C)C)C1C=CC(Br)=CC=1

Computed Properties

  • Exact Mass: 283.05700
  • Monoisotopic Mass: 283.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Density: 1.248
  • Melting Point: NA
  • Boiling Point: 362.8°C at 760 mmHg
  • Flash Point: 173.2°C
  • Refractive Index: 1.533
  • PSA: 20.31000
  • LogP: 3.70810

N-Diisopropyl 4-bromobenzamide Security Information

N-Diisopropyl 4-bromobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N-Diisopropyl 4-bromobenzamide Production Method

Production Method 1

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  18 h, rt
Reference
An Efficient Method for the Preparation of Styrene Derivatives via Rh(III)-Catalyzed Direct C-H Vinylation
Otley, Kate D.; Ellman, Jonathan A., Organic Letters, 2015, 17(5), 1332-1335

Production Method 2

619-58-9 619-58-9
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, rt
Reference
Toward a Protecting-Group-Free Halogen-Metal Exchange Reaction: Practical, Chemoselective Metalation of Functionalized Aromatic Halides Using Dianion-type Zincate, tBu4ZnLi2
Uchiyama, Masanobu; Furuyama, Taniyuki; Kobayashi, Minoru; Matsumoto, Yotaro; Tanaka, Kentaro, Journal of the American Chemical Society, 2006, 128(26), 8404-8405

Production Method 3

5467-74-3 5467-74-3
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Chlorosuccinimide ,  Sodium bicarbonate Catalysts: Palladium Solvents: tert-Butyl methyl ether ;  18 h, 80 bar, 45 °C
Reference
Palladium-Catalyzed Aminocarbonylation of N-Chloroamines with Boronic Acids
Li, Wanfang; Wu, Xiao-Feng, Chemistry - A European Journal, 2015, 21(20), 7374-7378

Production Method 4

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 12 h, rt
1.2 Reagents: Water ;  rt
Reference
Facile Synthesis of Isoindolinones via Radical-Mediated Intramolecular Coupling of Two C-H Bonds
Han, Shuxiong; He, Shuo; Huang, Zhibin; Zhao, Yingsheng; Chen, Gong, Synlett, 2023, 34(12), 1457-1461

Production Method 5

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 12 h, rt
Reference
Remarkably Efficient Iridium Catalysts for Directed C(sp2)-H and C(sp3)-H Borylation of Diverse Classes of Substrates
Hoque, Emdadul Md; Hassan, Mirja Mahamudul Md; Chattopadhyay, Buddhadeb, Journal of the American Chemical Society, 2021, 143(13), 5022-5037

Production Method 6

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 12 h, rt
Reference
Amide Effects in C-H Activation: Noncovalent Interactions with L-Shaped Ligand for meta Borylation of Aromatic Amides
Bisht, Ranjana; Hoque, Emdadul Md; Chattopadhyay, Buddhadeb, Angewandte Chemie, 2018, 57(48), 15762-15766

Production Method 7

586-76-5 586-76-5
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  15 h, reflux; reflux → rt
Reference
Development of highly chemoselective bulky zincate complex, tBu4ZnLi2: design, structure, and practical applications in small-/macromolecular synthesis
Furuyama, Taniyuki; Yonehara, Mitsuhiro; Arimoto, Sho; Kobayashi, Minoru; Matsumoto, Yotaro; et al, Chemistry - A European Journal, 2008, 14(33), 10348-10356

Production Method 8

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  30 min, rt
Reference
Versatile Cp*Rh(III)-Catalyzed Selective Ortho-Chlorination of Arenes and Heteroarenes
Lied, Fabian; Lerchen, Andreas; Knecht, Tobias; Mueck-Lichtenfeld, Christian; Glorius, Frank, ACS Catalysis, 2016, 6(11), 7839-7843

Production Method 9

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; overnight, rt
Reference
Rhodium-catalyzed direct coupling of benzothioamides with alkenes and alkynes through directed C-H bond cleavage
Yokoyama, Yuki; Unoh, Yuto; Bohmann, Rebekka Anna; Satoh, Tetsuya; Hirano, Koji; et al, Chemistry Letters, 2015, 44(8), 1104-1106

Production Method 10

586-75-4 586-75-4
79606-46-5 79606-46-5
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; overnight, 0 °C → rt
Reference
Organoaluminum-Mediated Direct Cross-Coupling Reactions
Minami, Hiroki; Saito, Tatsuo; Wang, Chao; Uchiyama, Masanobu, Angewandte Chemie, 2015, 54(15), 4665-4668

Production Method 11

586-76-5 586-76-5
79606-46-5 79606-46-5
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Toluene ;  rt; 0.5 - 1 h, rt
1.2 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 0.5 h, rt
1.3 Reagents: Water
Reference
A Practical in situ Generation of the Schwartz Reagent. Reduction of Tertiary Amides to Aldehydes and Hydrozirconation
Zhao, Yigang; Snieckus, Victor, Organic Letters, 2014, 16(2), 390-393

N-Diisopropyl 4-bromobenzamide Raw materials

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